Cas no 2228492-22-4 (tert-butyl N-5-methoxy-2-(2-oxo-1,3-oxazolidin-4-yl)phenylcarbamate)

• Product Name: tert-butyl N-5-methoxy-2-(2-oxo-1,3-oxazolidin-4-yl)phenylcarbamate
• CAS No: 2228492-22-4
• MF: C₁₅H₂₀N₂O₅
• MW: 308.329704284668
• CID: 5963609
• PubChem ID: 165706812
• Update Time: 2025-05-20

tert-butyl N-5-methoxy-2-(2-oxo-1,3-oxazolidin-4-yl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-5-methoxy-2-(2-oxo-1,3-oxazolidin-4-yl)phenylcarbamate
• 2228492-22-4
• EN300-1891361
• tert-butyl N-[5-methoxy-2-(2-oxo-1,3-oxazolidin-4-yl)phenyl]carbamate

• Inchi： 1S/C15H20N2O5/c1-15(2,3)22-14(19)16-11-7-9(20-4)5-6-10(11)12-8-21-13(18)17-12/h5-7,12H,8H2,1-4H3,(H,16,19)(H,17,18)
• InChI Key： JMJVZQUKHKQWAU-UHFFFAOYSA-N
• SMILES： O1C(NC(C1)C1C=CC(=CC=1NC(=O)OC(C)(C)C)OC)=O

Computed Properties

• Exact Mass: 308.13722174g/mol
• Monoisotopic Mass: 308.13722174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 85.9Ų

Additional information on tert-butyl N-5-methoxy-2-(2-oxo-1,3-oxazolidin-4-yl)phenylcarbamate

Introduction to Tert-butyl N-5-methoxy-2-(2-oxo-1,3-oxazolidin-4-yl)phenylcarbamate (CAS No. 2228492-22-4)

Tert-butyl N-5-methoxy-2-(2-oxo-1,3-oxazolidin-4-yl)phenylcarbamate, with the CAS number 2228492-22-4, is a compound of significant interest in the field of pharmaceutical chemistry. This compound belongs to a class of molecules known for their potential biological activity and has garnered attention due to its structural features and pharmacological properties. The presence of a tert-butyl group and a N-5-methoxy substituent in the phenylcarbamate moiety contributes to its unique chemical and biological characteristics.

The structure of this compound includes a phenylcarbamate core, which is a common scaffold in many pharmacologically active molecules. The carbamate group is known for its ability to form hydrogen bonds, making it a valuable component in drug design for improving binding affinity and specificity. Additionally, the 2-(2-oxo-1,3-oxazolidin-4-yl) moiety adds complexity to the molecule, potentially influencing its solubility, stability, and interaction with biological targets.

In recent years, there has been growing interest in the development of novel carbamate-based compounds for their therapeutic potential. The tert-butyl group, in particular, is often incorporated into drug molecules to enhance metabolic stability and reduce susceptibility to enzymatic degradation. This makes Tert-butyl N-5-methoxy-2-(2-oxo-1,3-oxazolidin-4-yl)phenylcarbamate a promising candidate for further investigation in drug discovery.

One of the key areas where this compound shows promise is in the field of enzyme inhibition. The structural features of the molecule suggest that it may interact with various enzymes, potentially modulating their activity. For instance, studies have indicated that carbamate derivatives can serve as inhibitors of certain metabolic enzymes, which could have implications in treating metabolic disorders. The methoxy group in particular may play a role in fine-tuning the electronic properties of the molecule, affecting its binding affinity and selectivity.

The oxazolidinone ring is another notable feature of this compound. Oxazolidinones are known for their ability to chelate metal ions and form stable complexes with proteins. This property makes them useful in designing molecules that can interact with metalloenzymes or act as metal ion antagonists. The presence of the 2 oxo-substituent further enhances the reactivity and binding potential of the oxazolidinone ring.

Recent advancements in computational chemistry have enabled more detailed studies on the interactions between Tert-butyl N-5-methoxy-2-(2 oxo -1 3 oxazolidin -4 yl)phenylcarbamate and biological targets. Molecular docking simulations have been used to predict how this compound might bind to specific enzymes or receptors. These simulations have provided valuable insights into the potential pharmacological activity of the molecule and have guided further experimental investigations.

In addition to its potential as an enzyme inhibitor, Tert-butyl N -5 -methoxy -2 ( 2 oxo -1 3 oxazolidin -4 yl ) phenylcarbamate may also exhibit other biological activities. For example, it could act as an antioxidant or anti-inflammatory agent. The phenolic hydroxyl group and other functional groups present in the molecule could contribute to these effects by scavenging reactive oxygen species or modulating inflammatory pathways.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed hydrogenations, have been employed to construct the complex framework of Tert-butyl N -5 -methoxy -2 ( 2 oxo -1 3 oxazolidin -4 yl ) phenylcarbamate . These methods not only enhance efficiency but also allow for greater control over regioselectivity and stereoselectivity.

The pharmacokinetic properties of Tert-butyl N -5 -methoxy -2 ( 2 oxo -1 3 oxazolidin -4 yl ) phenylcarbamate are also an important consideration in its development as a therapeutic agent. Factors such as solubility, bioavailability, and metabolic stability must be carefully evaluated to determine its potential for clinical use. In vitro studies have been conducted to assess these properties, providing preliminary data on how the molecule might behave within biological systems.

One particularly interesting aspect of this compound is its potential application in combination therapy. By inhibiting multiple targets or pathways simultaneously, Tert-butyl N -5 -methoxy -2 ( 2 oxo -1 3 oxazolidin -4 yl ) phenylcarbamate could offer synergistic effects that enhance therapeutic outcomes. This approach is increasingly recognized as an effective strategy for addressing complex diseases such as cancer or chronic inflammatory conditions.

The development of novel pharmaceuticals often involves interdisciplinary collaboration between chemists, biologists, and clinicians. Tert-butyl N -5 -methoxy -2 ( 2 oxo -1 3 oxazolidin -4 yl ) phenylcarbamate exemplifies this collaborative effort by integrating structural chemistry with biological function. Ongoing research aims to elucidate its mechanisms of action and explore new applications in medicine.

In conclusion, Tert-butyl N -5 methoxy -2 ( 2 oxo 1 3 oxazolidin 4 yl ) phenylcarbamate (CAS No .222849224) represents a significant advancement in pharmaceutical chemistry . Its unique structure , combined with promising biological activities , makes it an attractive candidate for further investigation . As research continues , we can expect new insights into its therapeutic potential and applications across various medical fields .